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For Researchers, Scientists, and Drug Development Professionals

Abstract
Indanomycin, also known as X-14547A, is a naturally occurring ionophore antibiotic produced

by Streptomyces antibioticus NRRL 8167.[1] As a member of the pyrroloketoindane class of

antibiotics, it possesses a unique chemical structure featuring an indane ring system. This

guide provides a comprehensive overview of the physical and chemical properties of

Indanomycin, alongside detailed experimental methodologies for its isolation, characterization,

and biological evaluation. Furthermore, it elucidates the biosynthetic pathway of Indanomycin
and presents standardized workflows for assessing its antimicrobial and ionophoric activities.

This document is intended to serve as a critical resource for researchers engaged in the study

and development of Indanomycin and related compounds.

Physicochemical Properties
Indanomycin is a solid compound with a molecular formula of C₃₁H₄₃NO₄ and a molecular

weight of approximately 493.7 g/mol . It is soluble in organic solvents such as

dimethylformamide (DMF), dimethyl sulfoxide (DMSO), ethanol, and methanol, but exhibits

limited solubility in water. The compound is stable for at least four years when stored at -20°C.
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Property Value Source

Molecular Formula C₃₁H₄₃NO₄ [2]

Molecular Weight 493.7 g/mol [2]

CAS Registry Number 66513-28-8 [2]

Appearance Solid [2]

Solubility

Soluble in DMF, DMSO,

ethanol, methanol; Limited

water solubility

Stability ≥ 4 years at -20°C

Synonyms X-14547A

Note: Experimental data for melting point and specific spectral data (NMR, IR, MS) were not

available in the public domain at the time of this guide's compilation. Researchers are advised

to consult primary literature such as Westley J. W. et al., J. Am. Chem. Soc. 1978, 100, 6784

and Liu C. M. et al., J. Antibiot. 1979, 32, 95 for detailed characterization data.

Biological Activity
Indanomycin exhibits bactericidal activity, primarily against Gram-positive bacteria. Its

mechanism of action is attributed to its function as an ionophore, a class of molecules that can

transport ions across lipid membranes, thereby disrupting cellular ion homeostasis. While its

specific effects on cellular signaling pathways are not extensively detailed in publicly available

literature, its ionophoric nature is a key aspect of its biological function.

Experimental Protocols
Isolation and Purification of Indanomycin from
Streptomyces antibioticus
The following is a generalized protocol for the isolation and purification of polyketide antibiotics

from Streptomyces cultures, which can be adapted for Indanomycin.
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Fermentation

Extraction

Purification

Characterization

Inoculate S. antibioticus in a suitable broth medium

Incubate for several days to allow for secondary metabolite production

Harvest culture broth

Separate mycelium from supernatant by centrifugation

Extract supernatant with an organic solvent (e.g., ethyl acetate)

Concentrate the organic extract in vacuo

Subject the crude extract to column chromatography (e.g., silica gel)

Elute with a solvent gradient to separate compounds

Test fractions for antibacterial activity

Pool active fractions and purify further (e.g., HPLC)

Characterize the purified compound (NMR, MS, IR, etc.)

Click to download full resolution via product page

Fig. 1: Workflow for Indanomycin Isolation and Purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b8058501?utm_src=pdf-body-img
https://www.benchchem.com/product/b8058501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Susceptibility Testing
The antimicrobial activity of Indanomycin can be determined using standard methods such as

broth microdilution or disk diffusion assays.

This method determines the lowest concentration of an antimicrobial agent that inhibits the

visible growth of a microorganism.

Preparation

Incubation

Analysis

Prepare serial dilutions of Indanomycin in a 96-well plate

Inoculate each well with the bacterial suspension

Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland)

Incubate the plate at the optimal temperature for the bacterium

Visually inspect for bacterial growth (turbidity)

The MIC is the lowest concentration with no visible growth

Click to download full resolution via product page

Fig. 2: Workflow for MIC Determination by Broth Microdilution.

This qualitative method assesses the susceptibility of bacteria to an antimicrobial agent.
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Plate Preparation

Disk Application

Incubation & Measurement

Prepare an agar plate (e.g., Mueller-Hinton)

Evenly inoculate the plate with a standardized bacterial suspension

Place the disk on the inoculated agar surface

Impregnate a sterile paper disk with a known concentration of Indanomycin

Incubate the plate under appropriate conditions

Measure the diameter of the zone of inhibition
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Liposome Preparation

Assay

Analysis

Prepare liposomes containing an ion-sensitive fluorescent dye

Remove external dye by size exclusion chromatography

Add Indanomycin to the liposome suspension

Add a known concentration of the cation to be tested

Monitor the change in fluorescence over time

Calculate the rate of ion transport from the fluorescence change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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